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Compound of Interest

Compound Name: 5-Bromothiazol-2-amine

Cat. No.: B145681

An In-depth Technical Guide to 5-Bromothiazol-2-amine

This technical guide provides a comprehensive overview of 5-Bromothiazol-2-amine, a
heterocyclic compound of significant interest to researchers, scientists, and professionals in
drug development. The document details its core chemical structure, physicochemical
properties, synthesis protocols, and its role as a versatile building block in medicinal chemistry.

Core Structure and Molecular Formula

5-Bromothiazol-2-amine is an organobromine compound featuring a thiazole ring, which is a
five-membered heterocycle containing both sulfur and nitrogen atoms. The structure is
characterized by an amino group (-NH2) at the 2-position and a bromine atom at the 5-position.
This substitution pattern is crucial for its reactivity and utility in synthetic organic chemistry.

The key identifiers for this compound are:

Molecular Formula: CsH3BrN2S[1]

IUPAC Name: 5-bromo-1,3-thiazol-2-amine[1]

CAS Number: 3034-22-8[1]

SMILES: C1=C(SC(=N1)N)BI[1]

InChl Key: ARHCLXWELPFVFQ-UHFFFAOYSA-N[1]
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Physicochemical Properties

The quantitative physicochemical properties of 5-Bromothiazol-2-amine are summarized in
the table below, providing essential data for experimental design and chemical handling.

Property Value Source(s)
Molecular Weight 179.04 g/mol [1][2]
Melting Point 165 °C (decomposes) [31[4]
Boiling Point (Predicted) 287.6 £13.0°C [4]

Density (Predicted) 1.976 + 0.06 g/cm?3 [4]

pKa (Predicted) 3.22+0.10 [4]
Appearance Solid

Experimental Protocols for Synthesis

The synthesis of 5-Bromothiazol-2-amine can be achieved through various methods. Below
are detailed protocols for common laboratory-scale preparations.

Protocol 1: Bromination of 2-Aminothiazole

This method involves the direct electrophilic bromination of the 2-aminothiazole ring at the 5-
position.

Materials:

2-Aminothiazole

Acetic acid

Bromine

Saturated sodium bicarbonate (NaHCOs3) solution

Ethyl acetate
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Saturated saline solution

Anhydrous sodium sulfate (Na2S0a)

Procedure:

Dissolve 2-Aminothiazole (1 equivalent) in acetic acid in a flask and cool the solution to 0 °C
in an ice bath.[2]

Slowly add bromine (2 equivalents) dropwise to the cooled solution while stirring.[2]

After the addition is complete, allow the mixture to warm to room temperature and continue
stirring for 2 hours.[2]

Monitor the reaction progress using Thin Layer Chromatography (TLC).[2]

Once the reaction is complete, carefully neutralize the mixture by adding saturated NaHCOs
solution until the pH is between 7 and 8.[2]

Extract the aqueous layer with ethyl acetate (3 times).[2]

Combine the organic layers and wash with saturated saline solution.[2]

Dry the organic layer over anhydrous Na=SOa, filter, and concentrate the solvent under
reduced pressure.[2]

Purify the resulting crude product by column chromatography to obtain pure 5-
Bromothiazol-2-amine.[2]

Protocol 2: Neutralization of Hydrobromide Salt

This procedure starts from the hydrobromide salt of the target compound.

Materials:

2-Amino-5-bromothiazole hydrobromide

Triethylamine (TEA)
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 Tetrahydrofuran (THF)

Procedure:

Create a suspension of 2-amino-5-bromothiazole hydrobromide (1 equivalent) in
tetrahydrofuran (THF).[2][3]

e Add triethylamine (TEA) (1.5 equivalents) to the suspension.[2]
 Stir the mixture at room temperature for 6 hours.[2][3]
e Upon completion, a precipitate will have formed. Remove this precipitate by filtration.[2][3]

o Concentrate the filtrate under reduced pressure to yield 2-amino-5-bromothiazole. The
product is often pure enough for subsequent reactions without further purification.[2][3]

Logical Workflow for Synthesis

The following diagram illustrates the key steps and logical flow of the synthesis of 5-
Bromothiazol-2-amine via the direct bromination of 2-aminothiazole.
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Workflow for the Synthesis of 5-Bromothiazol-2-amine
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(Add Brz at 0°C, stir for 2h)
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Final Product:
5-Bromothiazol-2-amine
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Caption: Synthesis workflow via direct bromination.
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Applications and Reactivity

5-Bromothiazol-2-amine is a valuable building block in medicinal chemistry and organic
synthesis. The presence of the amino group and the bromine atom allows for a variety of
subsequent chemical transformations. It serves as a precursor for creating more complex
molecules with potential biological activities, including antimicrobial and antifungal properties.
For instance, it can be used in Suzuki coupling reactions to introduce aryl groups at the 5-
position, expanding molecular diversity for drug discovery programs.[5]

Safety and Handling

5-Bromothiazol-2-amine is classified as an irritant. According to the Globally Harmonized
System (GHS), it causes skin and serious eye irritation and may cause respiratory irritation.[1]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this chemical. All work should be conducted in a well-
ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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